Cas no 21578-59-6 (1H-Benzimidazol-2-amine,N-ethyl-)

• Product Name: 1H-Benzimidazol-2-amine,N-ethyl-
• CAS No: 21578-59-6
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD03102640
• CID: 249903
• PubChem ID: 1485489
• Update Time: 2025-05-26

1H-Benzimidazol-2-amine,N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine,N-ethyl-
• 1-ETHYL-1H-BENZOIMIDAZOL-2-YLAMINE
• N-ethyl-1H-1,3-benzodiazol-2-amine
• AKOS009035832
• SMR000126154
• FT-0693730
• N-ethyl-1H-benzimidazol-2-amine
• HMS2317J03
• SCHEMBL12472842
• N-ethyl-1H-1,3-benzimidazol-2-amine
• CHEMBL1546065
• MFCD03102640
• 7T-0223
• MLS000541296
• 1H-Benzimidazol-2-amine,N-ethyl-(9CI)
• 21578-59-6

• MDL： MFCD03102640
• Inchi： 1S/C9H11N3/c1-2-10-9-11-7-5-3-4-6-8(7)12-9/h3-6H,2H2,1H3,(H2,10,11,12)
• InChI Key： OWKRGCMCKQWDHJ-UHFFFAOYSA-N
• SMILES： N1C(=NC2C=CC=CC1=2)NCC

Computed Properties

• Exact Mass: 161.09543
• Monoisotopic Mass: 161.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Density: 1.229
• Boiling Point: 321.3°C at 760 mmHg
• Flash Point: 148.1°C
• Refractive Index: 1.703
• PSA: 40.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1H-Benzimidazol-2-amine,N-ethyl-

Comprehensive Overview of 1H-Benzimidazol-2-amine, N-ethyl- (CAS No. 21578-59-6): Properties, Applications, and Industry Insights

1H-Benzimidazol-2-amine, N-ethyl- (CAS No. 21578-59-6) is a specialized organic compound belonging to the benzimidazole derivatives family. This heterocyclic compound features a benzimidazole core substituted with an ethylamine group at the 2-position, making it a valuable intermediate in pharmaceutical and agrochemical research. Its molecular formula, C₉H₁₁N₃, and unique structural properties have garnered attention in synthetic chemistry and material science applications.

The growing interest in N-ethyl benzimidazole derivatives aligns with the surge in demand for small-molecule therapeutics and functional materials. Researchers frequently search for "CAS 21578-59-6 solubility" or "1H-Benzimidazol-2-amine synthesis methods," reflecting its relevance in drug discovery pipelines. The compound's hydrogen-bonding capacity and aromatic stacking potential make it particularly useful in designing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance.

From a technical perspective, 1H-Benzimidazol-2-amine, N-ethyl- exhibits moderate polarity with a logP value suggesting balanced lipophilicity - a critical parameter for bioavailability optimization. Recent patents highlight its incorporation into OLED materials, responding to the electronics industry's quest for energy-efficient emissive layers. This dual applicability in life sciences and advanced materials positions CAS No. 21578-59-6 as a cross-disciplinary building block.

Environmental considerations surrounding benzimidazole compounds have prompted studies on green synthesis routes for this derivative. Catalytic methods using biodegradable solvents or microwave-assisted reactions represent trending research directions, as evidenced by increasing searches for "eco-friendly CAS 21578-59-6 production." Such sustainable approaches align with the pharmaceutical industry's push toward green chemistry principles.

Analytical characterization of N-ethyl-1H-benzimidazol-2-amine typically involves HPLC purity analysis (often >98%) and mass spectrometric confirmation. The compound's stability profile shows compatibility with standard storage conditions (room temperature, inert atmosphere), though users frequently inquire about "long-term stability of CAS 21578-59-6" - a consideration for industrial-scale applications. Proper handling requires standard laboratory precautions, similar to other nitrogen-containing heterocycles.

The commercial availability of 1H-Benzimidazol-2-amine, N-ethyl- has expanded significantly, with suppliers offering quantities ranging from milligram to kilogram scales. Procurement trends indicate growing demand from contract research organizations (CROs) and academic laboratories engaged in medicinal chemistry programs. Price benchmarking analyses reveal cost variations based on purity grades and batch sizes - a frequent consideration for budget-conscious researchers.

Emerging applications in corrosion inhibition and polymer modification have further diversified the utility spectrum of CAS No. 21578-59-6. Its molecular structure allows for metal surface coordination, making it a candidate for industrial coating formulations. These developments respond to the manufacturing sector's need for high-performance additives, creating new market opportunities for this versatile compound.

Looking ahead, the scientific community anticipates expanded use of N-ethyl benzimidazol-2-amine in catalysis and materials science. Its potential as a ligand precursor in transition metal complexes and coordination polymers represents an active research frontier. With proper handling and application-specific optimization, this compound will likely maintain its status as a valuable synthetic intermediate across multiple technology sectors.